Cas no 1184124-24-0 (2-Fluoro-5-(3-methylphenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(3-methylphenyl)benzoic acid
• CAS No: 1184124-24-0
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859257
• CID: 1039038
• Update Time: 2025-10-29

2-Fluoro-5-(3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(3-methylphenyl)benzoic acid
• 2-Fluoro-5-(3-methylphenyl)benzoic acid

• MDL： MFCD12859257
• Inchi： 1S/C14H11FO2/c1-9-3-2-4-10(7-9)11-5-6-13(15)12(8-11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： JCZYXRLTOQBCCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 230.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.49930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-5-(3-methylphenyl)benzoic acid

2-Fluoro-5-(3-methylphenyl)benzoic Acid: A Comprehensive Overview

2-Fluoro-5-(3-methylphenyl)benzoic acid (CAS No. 1184124-24-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted benzoic acid moiety and a 3-methylphenyl group. These structural features contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Fluoro-5-(3-methylphenyl)benzoic acid typically involves multi-step processes, including aromatic substitution reactions and carboxylic acid formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents, making it a more sustainable option for industrial-scale synthesis.

In terms of its physical and chemical properties, 2-Fluoro-5-(3-methylphenyl)benzoic acid is a white crystalline solid with a melting point of approximately 160°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-Fluoro-5-(3-methylphenyl)benzoic acid has been the subject of extensive research. Studies have shown that this compound possesses anti-inflammatory and anti-cancer properties. A 2020 study published in the Cancer Research journal demonstrated that 2-Fluoro-5-(3-methylphenyl)benzoic acid selectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The mechanism of action involves the modulation of key enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are known to play crucial roles in cancer progression.

Beyond its potential as an anti-cancer agent, 2-Fluoro-5-(3-methylphenyl)benzoic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-Fluoro-5-(3-methylphenyl)benzoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its therapeutic applications, 2-Fluoro-5-(3-methylphenyl)benzoic acid has found use in materials science due to its unique optical properties. The presence of the fluoro-substituent imparts enhanced electronic conjugation, making it suitable for applications in organic electronics and photovoltaics. A recent study published in the Journal of Materials Chemistry C explored the use of this compound as a building block for organic semiconductors, demonstrating its potential to improve device performance through enhanced charge transport properties.

The safety profile of 2-Fluoro-5-(3-methylphenyl)benzoic acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any chemical compound, appropriate handling and storage precautions should be taken to ensure safety in laboratory settings.

In conclusion, 2-Fluoro-5-(3-methylphenyl)benzoic acid (CAS No. 1184124-24-0) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.